Cas no 1519847-99-4 (Methyl 2-isopropyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate)

• Product Name: Methyl 2-isopropyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate
• CAS No: 1519847-99-4
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 5273938
• Update Time: 2025-07-15

Methyl 2-isopropyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-isopropyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate

• Inchi： 1S/C12H20O4/c1-9(2)12(10(13)14-3)11(16-12)5-4-7-15-8-6-11/h9H,4-8H2,1-3H3
• InChI Key： WXIMFVQJMCBHAT-UHFFFAOYSA-N
• SMILES： O1C2(CCCOCC2)C1(C(C)C)C(OC)=O

Additional information on Methyl 2-isopropyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate

Comprehensive Overview of Methyl 2-isopropyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate (CAS No. 1519847-99-4)

The compound Methyl 2-isopropyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate (CAS No. 1519847-99-4) is a fascinating spirocyclic ester with a unique structural framework. Its molecular architecture combines a spiro[2.6]nonane core with a 1,6-dioxa ring system and an isopropyl substituent, making it a subject of interest in organic synthesis and material science. Researchers and industry professionals often search for its synthesis methods, applications in fragrances, and role in agrochemical formulations, reflecting its versatility.

One of the most searched questions about this compound revolves around its physicochemical properties. With a molecular formula of C₁₂H₂₀O₄, it exhibits moderate polarity due to the presence of ester and ether functionalities. Its boiling point, solubility in organic solvents, and stability under various conditions are critical parameters for its practical use. Recent studies highlight its potential as a flavor enhancer or intermediate in pharmaceutical synthesis, aligning with the growing demand for sustainable and bio-based chemicals.

In the context of green chemistry, Methyl 2-isopropyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate has garnered attention for its potential as a biodegradable solvent or eco-friendly additive. The push for reducing environmental impact has led to increased searches for alternatives to traditional petrochemical-derived compounds. This spirocyclic ester’s structural features may offer advantages in low-toxicity formulations, a topic frequently explored in academic and industrial forums.

The compound’s synthetic routes are another hot topic. Common methods involve cyclization reactions of precursor diols or esterification of corresponding acids. Optimizing these processes for high yield and scalability is a key focus, especially for applications in fine chemicals and specialty materials. Recent advancements in catalytic systems and microwave-assisted synthesis have further streamlined its production, addressing the need for cost-effective and efficient manufacturing.

From an application standpoint, Methyl 2-isopropyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate is explored in cosmetic formulations due to its potential as a fixative agent or fragrance stabilizer. The rise of clean beauty trends has spurred interest in novel ingredients that combine performance with safety. Additionally, its spirocyclic structure may contribute to controlled-release systems in agrochemicals, a niche yet growing area of research.

In summary, Methyl 2-isopropyl-1,6-dioxaspiro[2.6]nonane-2-carboxylate (CAS No. 1519847-99-4) represents a multifaceted compound with promising applications across fragrance, material science, and sustainable chemistry. Its unique spirocyclic framework and functional versatility make it a valuable subject for ongoing research and development, catering to both academic curiosity and industrial innovation.